BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Aminopropyltriethoxysilane safety data sheet
for lab use

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Aminopropyiltriethoxysilane

Cat. No.: B1664141

An In-depth Technical Guide to 3-Aminopropyltriethoxysilane (APTES) for Laboratory Use

Introduction

3-Aminopropyltriethoxysilane (APTES) is a versatile organosilane compound widely utilized
by researchers, scientists, and drug development professionals.[1][2][3] Its bifunctional nature,
featuring a primary amine and hydrolyzable ethoxysilyl groups, allows it to act as a crucial
coupling agent and surface modifier.[2][3] This guide provides a comprehensive overview of the
safety data, handling procedures, and experimental protocols essential for the safe and
effective use of APTES in a laboratory setting.

Hazard Identification and Classification

APTES is classified as a hazardous substance requiring careful handling. It is a combustible
liquid that is harmful if swallowed, causes severe skin burns and eye damage, and may
provoke an allergic skin reaction.[4][5] The fumes can be destructive to the mucous
membranes and the upper respiratory tract.[6][7]
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Hazard Profile: 3-Aminopropyltriethoxysilane (APTES)

Flammable Liquids
Category 4
Combustible liquid

Skin Sensitization
Category 1
May cause an allergic reaction

Eye Damage
APTES

. Category 1
(CAS: 919-30-2) Causes serious eye damage

Skin Corrosion
Category 1B
Causes severe skin burns

Acute Toxicity (Oral)
Category 4
Harmful if swallowed

Click to download full resolution via product page

Caption: GHS Hazard classification for 3-Aminopropyltriethoxysilane (APTES).

Quantitative Safety and Property Data

The following tables summarize the key quantitative data for APTES, compiled from various
safety data sheets.

Table 1: General and Physical Properties

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1664141?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664141?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

CAS Number 919-30-2

Molecular Formula CoH23NOsSi [21[7]

Molecular Weight 221.37 g/mol [2][8]

Appearance Colorless to pale yellow liquid [1112][3]

Odor Ammonia-like [1][3]

Boiling Point 217 °C (423 °F) at 1,013 hPa [1112][8]

Melting Point -70 °C (-94 °F) [2][8]

Flash Point 93 - 98°C (199 -2087F) - [31[8][9]
Closed Cup

Density 0.946 g/cm3 at 25 °C (77 °F) [2][8]

Vapor Pressure 1.7 Paat 20 °C [9]
Reacts with water. Miscible

Solubility with toluene, acetone, [3][10]

chloroform, and ethanol.

Table 2: Toxicological Data
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Test Species Route Value Reference
LD50 Rat Oral 1,780 mg/kg [11]
. 4,290 mg/kg
LD50 Rabbit Dermal [91[12]
(4.29 mL/kg)
: >5ppm (6 h,
LC50 Rat (male) Inhalation 9]
vapour)
Corrosive /
Skin Irritation Rabbit - Causes severe [11]
burns

L , Causes serious
Eye Irritation Rabbit - [11]
eye damage

Table 3: Ecological Toxici

Test Species Duration Value Reference
Danio rerio

LC50 . 96 h > 934 mg/L [12][13]
(Zebra fish)
Daphnia magna

EC50 48 h 331 mg/L [12][13]
(Water flea)
Desmodesmus

EC50 subspicatus 72 h > 1,000 mg/L [12]
(Algae)

Safe Handling, Storage, and Personal Protective
Equipment (PPE)
Handling and Storage

o Handle only in a well-ventilated area, preferably within a chemical fume hood.[11]
e Avoid contact with skin, eyes, and clothing, and prevent inhalation of vapor or mist.[4][11][14]

» Keep away from heat, sparks, open flames, and other ignition sources.[4][15]
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o APTES is moisture-sensitive; it reacts with water and moisture in the air.[11][16] Store
containers tightly closed in a dry, cool, and well-ventilated place, preferably under an inert
gas like nitrogen or argon.[7][8][12]

o Ground all equipment containing the material to prevent electrostatic discharge.[7][17]

Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling APTES. The following diagram outlines the required
equipment.

Handling APTES

Always Wear Always Wear Assess Need

/ Required }ersonal Protective Equipmm

Bl Biieaicn Skin Protection Respiratory Protection
Y - Neoprene or nitrile rubber gloves (If vapors/aerosols are generated or ventilation is inadequate)
- ) -

F;]Ff_lfg:‘ctiyslflliggg(g:ﬁg iﬁi‘?{lﬁzm Chemical resistant apron or lab coat - NIOSH-approved respirator with
- Closed-toe shoes organic vapor/amine cartridges (ABEK type)

A/

Proceed with Experiment Safely

Click to download full resolution via product page
Caption: Mandatory Personal Protective Equipment (PPE) for handling APTES.

Emergency Procedures

Prompt and correct response during an emergency is critical to minimizing harm.

First Aid Measures

o General Advice: First aiders must protect themselves. Show the Safety Data Sheet to the
attending physician.[15]

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[9]
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» Skin Contact: Immediately take off all contaminated clothing. Rinse the affected area with
large amounts of water for at least 15 minutes. Call a physician immediately.[15]

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and easy to do. Seek immediate attention from an
ophthalmologist.[15]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician immediately.[9]

Spill Response

In the event of a spill, follow a clear, methodical procedure to ensure safety and proper
cleanup.
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5. Contain the Spill
Use inert, non-combustible absorbent material
(e.g., dry earth, sand, Chemizorb®).

6. Collect Residue

Carefully scoop absorbed material into a labeled,
closed container for hazardous waste.

7. Clean the Area
Decontaminate the spill surface as per lab protocol.

8. Dispose of Waste
Follow institutional and local regulations
for hazardous chemical waste disposal.
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Start: Glass Substrate

1. Substrate Cleaning
(Sonication in Acetone, IPA, DI Water)

(O2 Plasma or Piranha Etch to generate -OH groups) % APTES in anhydrous solvent, e.g., Toluen

4. Silanization

(Immerse substrate in APTES solution for 2 hours)

2. Surface Activation [ 3. APTES Solution Prep
(2 e)

5. Rinsing
(Rinse with solvent to remove excess APTES)

6. Curing
(Bake at 110-120°C for 1 hour to form covalent bonds)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1664141?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664141?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

. Page loading... [wap.guidechem.com]

. grokipedia.com [grokipedia.com]

. nbinno.com [nbinno.com]

. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]

. vanderbilt.edu [vanderbilt.edu]

°
(0] (62} EaN w N -

. (3-Aminopropyl)triethoxysilane - Wikipedia [en.wikipedia.org]
e 7. louisville.edu [louisville.edu]

e 8. (3-Aminopropyl)triethoxysilane | COH23NO3Si | CID 13521 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 9. cfmats.com [cfmats.com]

e 10. 3-Aminopropyltriethoxysilane | 919-30-2 [chemicalbook.com]
e 11. gelest.com [gelest.com]

e 12. echemi.com [echemi.com]

e 13. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

e 14. echemi.com [echemi.com]

e 15. uwaterloo.ca [uwaterloo.ca]

e 16. apps.mnc.umn.edu [apps.mnc.umn.edu]

e 17. spectrumchemical.com [spectrumchemical.com]

 To cite this document: BenchChem. [3-Aminopropyltriethoxysilane safety data sheet for lab
use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664141#3-aminopropyltriethoxysilane-safety-data-
sheet-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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